![molecular formula C24H17ClN2O3 B271125 2-(2-Chloroanilino)-2-oxoethyl 2-phenyl-4-quinolinecarboxylate](/img/structure/B271125.png)
2-(2-Chloroanilino)-2-oxoethyl 2-phenyl-4-quinolinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-Chloroanilino)-2-oxoethyl 2-phenyl-4-quinolinecarboxylate is a synthetic compound that belongs to the class of quinolinecarboxylates. This compound has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. In
Scientific Research Applications
2-(2-Chloroanilino)-2-oxoethyl 2-phenyl-4-quinolinecarboxylate has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. It has been shown to have anticancer activity, with studies indicating that it inhibits the growth of various cancer cell lines. It has also been studied for its potential as an antibacterial and antifungal agent.
Mechanism of Action
The mechanism of action of 2-(2-Chloroanilino)-2-oxoethyl 2-phenyl-4-quinolinecarboxylate is not fully understood. However, studies have suggested that it may act by inhibiting the activity of enzymes involved in DNA replication and cell division. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce cell cycle arrest, inhibit angiogenesis, and modulate the expression of various genes involved in cancer progression. It has also been shown to have antibacterial and antifungal activity.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-Chloroanilino)-2-oxoethyl 2-phenyl-4-quinolinecarboxylate in lab experiments is its potential as an anticancer agent. It has been shown to have activity against various cancer cell lines, making it a promising compound for further study. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for the study of 2-(2-Chloroanilino)-2-oxoethyl 2-phenyl-4-quinolinecarboxylate. One direction is to further investigate its mechanism of action, which may help to optimize its use as an anticancer agent. Another direction is to study its potential as an antibacterial and antifungal agent, which may have applications in the development of new antibiotics and antifungal drugs. Additionally, further studies may be needed to determine the safety and efficacy of this compound in animal models and clinical trials.
Synthesis Methods
The synthesis of 2-(2-Chloroanilino)-2-oxoethyl 2-phenyl-4-quinolinecarboxylate involves the reaction of 2-chloroaniline and 2-phenyl-4-quinolinecarboxylic acid with ethyl chloroformate. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product is obtained through purification by column chromatography.
properties
Molecular Formula |
C24H17ClN2O3 |
---|---|
Molecular Weight |
416.9 g/mol |
IUPAC Name |
[2-(2-chloroanilino)-2-oxoethyl] 2-phenylquinoline-4-carboxylate |
InChI |
InChI=1S/C24H17ClN2O3/c25-19-11-5-7-13-21(19)27-23(28)15-30-24(29)18-14-22(16-8-2-1-3-9-16)26-20-12-6-4-10-17(18)20/h1-14H,15H2,(H,27,28) |
InChI Key |
CLYVRIVTBZZACV-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)OCC(=O)NC4=CC=CC=C4Cl |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)OCC(=O)NC4=CC=CC=C4Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.